molecular formula C12H18O3 B1236374 (2-Ethylhexenyl)succinic anhydride CAS No. 80049-88-3

(2-Ethylhexenyl)succinic anhydride

Cat. No.: B1236374
CAS No.: 80049-88-3
M. Wt: 210.27 g/mol
InChI Key: GAWFSSQLRLBHKK-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Ethylhexenyl)succinic anhydride (EHSA) is an alkenyl succinic anhydride (ASA) derivative characterized by a branched C8 alkyl chain attached to the succinic anhydride core. The branched 2-ethylhexenyl group likely enhances solubility in nonpolar solvents and influences reactivity compared to linear or unsaturated analogs .

Properties

CAS No.

80049-88-3

Molecular Formula

C12H18O3

Molecular Weight

210.27 g/mol

IUPAC Name

3-[(E)-2-ethylhex-2-enyl]oxolane-2,5-dione

InChI

InChI=1S/C12H18O3/c1-3-5-6-9(4-2)7-10-8-11(13)15-12(10)14/h6,10H,3-5,7-8H2,1-2H3/b9-6+

InChI Key

GAWFSSQLRLBHKK-RMKNXTFCSA-N

SMILES

CCCC=C(CC)CC1CC(=O)OC1=O

Isomeric SMILES

CCC/C=C(\CC)/CC1CC(=O)OC1=O

Canonical SMILES

CCCC=C(CC)CC1CC(=O)OC1=O

Synonyms

(2-EH)SA
(2-ethylhexenyl)succinic anhydride

Origin of Product

United States

Comparison with Similar Compounds

Key Findings:

Reactivity and Efficiency: Chain length and branching significantly influence reaction efficiency. OSA (C8 linear) shows moderate efficiency in starch esterification, while DDSA (C12 linear) has lower efficiency due to steric hindrance . EHSA’s branched C8 structure may balance reactivity and solubility, though steric effects could limit access to active sites compared to linear analogs. Succinic anhydride itself exhibits high reactivity with nucleophiles (e.g., amines, hydroxyls) but lacks hydrophobicity, limiting its use in nonpolar systems .

Applications :

  • OSA : Dominates food and cosmetics for emulsification (e.g., OS-GA ester improves emulsion stability by 1.99% substitution ).
  • DDSA : Used in starch modification for Pickering emulsions, achieving substitution degrees (DS) of 0.0023–0.0095 .
  • EHSA : Predicted applications in polymers and surfactants due to branched-chain hydrophobicity, though specific data is scarce.

Physicochemical Properties: Thermal Stability: DDSA-modified starch retains thermal stability up to critical substitution levels, while succinic anhydride-modified cellulose nanocrystals degrade at high esterification . Solubility: Branching in EHSA likely enhances organic solubility compared to linear ASAs, analogous to how OSA’s double bond improves compatibility with biopolymers .

Biological Interactions :

  • Succinic anhydride modification of proteins (e.g., bovine bone gelatin) alters secondary structures (reduced β-sheets, increased β-turns), improving emulsification . Similar effects may occur with EHSA but require verification.

Challenges and Contradictions

  • Reaction Efficiency vs. Chain Length : shows longer alkenyl chains (e.g., C18) reduce starch esterification efficiency, but branching (as in EHSA) may further complicate this trend due to steric effects.
  • Immunological Reactivity: Succinylated lipoproteins lose antigenicity despite unchanged hydrodynamic properties, suggesting surface amino group modification . This property is critical for biomedical applications but untested for EHSA.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.